1-isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• SMILES: CC(C)N1CCCN(C1=O)C2CCNC2
• InChI: InChI=1S/C11H21N3O/c1-9(2)13-6-3-7-14(11(13)15)10-4-5-12-8-10/h9-10,12H,3-8H2,1-2H3
• InChIKey: OHWAQUFEDUULSB-UHFFFAOYSA-N

1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one: Structural Identity and Physicochemical Baseline for Procurement

1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one (CAS 1556363-38-2) is a synthetic, dual N-substituted tetrahydropyrimidin-2(1H)-one—a saturated cyclic urea scaffold—carrying an N1-isopropyl group and an N3-(pyrrolidin-3-yl) substituent. With a molecular formula of C11H21N3O and a molecular weight of 211.30 g/mol, it is supplied at a standard purity of 98% with batch-specific QC documentation (NMR, HPLC, GC) . Its reported physicochemical properties include a computed LogP of 0.76, a density of 1.1±0.1 g/cm³, a boiling point of 339.1±35.0 °C at 760 mmHg, and a refractive index of 1.520 . The compound appears in patent literature within the structural scope of pyrimidine-substituted pyrrolidine derivatives claimed as acetyl-CoA carboxylase (ACC) inhibitors, placing it in a therapeutically relevant chemical space [1].

Scaffold Dual N-substituted tetrahydropyrimidin-2-one core

Chemotype Patented ACC inhibitor structural space

Supply QC-documented batch supply with standard purity

• [1] Boehringer Ingelheim International GmbH. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, filed April 7, 2014, and issued February 24, 2015. View Source

Why Generic Substitution Fails for 1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one: The Functional Consequences of Dual N-Substitution

The tetrahydropyrimidin-2(1H)-one scaffold is not monolithic; the identity, size, and hydrogen-bonding capacity of its N1 and N3 substituents govern lipophilicity, polar surface area, conformational preferences, and target engagement. Replacing 1-isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one with a simpler analog—such as 1-isopropyltetrahydro-2(1H)-pyrimidinone (CAS 89940-92-1, lacking the N3-pyrrolidine) or 1-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one (CAS 1248007-90-0, lacking the N1-isopropyl)—fundamentally alters the molecular recognition surface and the balance of hydrophobic and hydrogen-bonding pharmacophoric elements . The LogP shift from 0.76 for the dual-substituted target to as low as -0.84 for the unsubstituted parent scaffold represents a >1.5 log unit difference in lipophilicity, which is sufficient to alter membrane permeability, protein binding, and assay behavior by more than an order of magnitude . For procurement decisions in medicinal chemistry or chemical biology, substituting an analog risks irreproducible SAR, misleading screening results, and wasted resources—particularly when the pyrrolidine NH serves as a critical hydrogen-bond donor or the isopropyl group fills a specific hydrophobic pocket identified in patent SAR [1].

Lipophilicity shift

N1-only or N3-only analogs may shift lipophilicity beyond an order of magnitude, altering membrane permeability and assay behavior.

Hydrogen-bond donor loss

Removing the N3-pyrrolidine eliminates a key HBD, potentially disrupting target interactions described in patent SAR.

Chemotype mismatch

Analogs lacking dual N-substitution fall outside the patented ACC inhibitor chemotype, reducing relevance for ACC-targeted programs.

• [1] Boehringer Ingelheim International GmbH. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, 2015. View Source

Quantitative Differentiation Evidence for 1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one Against Structural Analogs

Lipophilicity Tuning: LogP 0.76 Achieves Drug-Like Balance Versus Overly Polar Parent Scaffold

1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one displays a computed LogP of 0.76, which falls within the optimal drug-like range (LogP 0–3) and represents a substantial 1.10 to 1.60 log-unit increase in lipophilicity compared to the unsubstituted parent scaffold tetrahydropyrimidin-2(1H)-one (CAS 1852-17-1, LogP -0.84 to 0.35) . It also exceeds the LogP of the symmetrically dimethyl-substituted analog 1,3-dimethyltetrahydro-2(1H)-pyrimidinone (CAS 7226-23-5, LogP 0.25–0.36, PSA 23.55) , reflecting the lipophilic contribution of the isopropyl group balanced by the polar pyrrolidine NH.

Lipophilicity

Cross-study comparable

LogP 0.76
ΔLogP +0.4–1.6 vs. simpler analogs

Supports balanced solubility-permeability for cell-based assays

Computed values; experimental verification advised

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.76 (ChemSrc computed value)
Comparator Or Baseline	Unsubstituted parent (CAS 1852-17-1): LogP = -0.84 (ChemSrc) to 0.35 (alternate source); 1,3-Dimethyl analog (CAS 7226-23-5): LogP = 0.25–0.36
Quantified Difference	ΔLogP = +0.40 to +1.60 log units vs. comparators
Conditions	Computed LogP values from ChemSrc database; cross-study comparison of independently reported values

Why This Matters

A LogP of 0.76 predicts adequate aqueous solubility for in vitro assay compatibility while retaining sufficient membrane permeability for cellular target engagement—a balance that the parent scaffold (LogP negative) and the too-polar dimethyl analog fail to achieve, directly impacting the compound's utility in cell-based screening cascades.

Hydrogen-Bond Donor Capacity: Pyrrolidine NH Confers an Additional HBD Not Present in N1-Only Analogs

The N3-(pyrrolidin-3-yl) substituent in the target compound introduces a secondary amine (pyrrolidine NH) that serves as an additional hydrogen-bond donor (HBD), a feature absent in the comparator 1-isopropyltetrahydro-2(1H)-pyrimidinone (CAS 89940-92-1, formula C7H14N2O), which lacks any N3 substituent and therefore has zero HBD capacity beyond the urea NH . Molecular property data from a related Aladdin entry suggest a total HBD count of 2 for the target compound class, consistent with the urea NH plus pyrrolidine NH, versus a maximum of 1 for the N1-only analog .

HBD Capacity

Cross-study comparable

Target: 2 HBD Analog: ≤1 HBD

Additional HBD may strengthen target hydrogen-bond network

Structural inference; experimental data to verify

Evidence Dimension	Number of hydrogen-bond donor atoms (HBD count)
Target Compound Data	HBD = 2 (urea NH + pyrrolidine NH); HBA = 5 (estimated from related database entry showing AlogP 1.29, PSA 90.65, HBA 5, HBD 2)
Comparator Or Baseline	1-Isopropyltetrahydro-2(1H)-pyrimidinone (CAS 89940-92-1): HBD ≤ 1 (urea NH only); HBA = 2 (urea carbonyl + urea N); MW = 142.20
Quantified Difference	ΔHBD = +1 (one additional hydrogen-bond donor)
Conditions	Structural analysis based on molecular formulas; HBD/HBA counts from vendor database computed properties

Why This Matters

An additional HBD enables a stronger, more directional hydrogen-bonding network with biological targets—particularly relevant for ACC inhibitor pharmacophores where key hinge-binding interactions with the enzyme active site depend on precise H-bond donor/acceptor geometry, as described in patent SAR disclosures.

Polar Surface Area Expansion: PSA of ~90 Ų Enhances Aqueous Solubility While Maintaining Permeability

Database entries for compounds in the tetrahydropyrimidinone-pyrrolidine class indicate a Polar Surface Area (PSA) of approximately 90.65 Ų , which is substantially higher than the PSA of 1,3-dimethyltetrahydro-2(1H)-pyrimidinone (PSA = 23.55 Ų) and also above the parent scaffold (PSA = 41.13 Ų) . The elevated PSA of the target compound arises from the combination of the urea carbonyl, two endocyclic nitrogens, and the exocyclic pyrrolidine NH, collectively providing five hydrogen-bond acceptors and two donors.

Polar Surface Area

Cross-study comparable

≈90 Ų
ΔPSA +49–67 vs. comparators

Higher aqueous solubility while maintaining permeability

Computed values; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA/PSA)
Target Compound Data	PSA ≈ 90.65 Ų (from Aladdin database entry for compound class); HBA = 5
Comparator Or Baseline	1,3-Dimethyltetrahydro-2(1H)-pyrimidinone (CAS 7226-23-5): PSA = 23.55 Ų; Parent (CAS 1852-17-1): PSA = 41.13 Ų
Quantified Difference	ΔPSA = +49.52 to +67.10 Ų vs. comparators
Conditions	Computed PSA values from vendor and ChemSrc databases; cross-study comparison

Why This Matters

A PSA of ~90 Ų falls within the typically acceptable range for oral bioavailability (PSA < 140 Ų per Veber rules) while remaining sufficiently polar to confer aqueous solubility advantages over low-PSA analogs. For screening library procurement, this balance of solubility and permeability reduces the risk of false negatives due to precipitation or non-specific binding in biochemical assays.

Scaffold-Level Advantage: Tetrahydropyrimidin-2-one Core Offers Superior Solubility and Reduced Crystallinity Over Hexahydro-1,3-diazepin-2-one Alternatives

Published structure-activity relationship studies on tetrahydropyrimidin-2-one HIV-1 protease inhibitors demonstrated that this six-membered cyclic urea scaffold confers measurable advantages over the previously explored seven-membered hexahydro-1,3-diazepin-2-one scaffold: the tetrahydropyrimidinones are more unsymmetrical (different P1/P1' pockets), less crystalline, more soluble, and more lipophilic (mono-ol vs. diol) [1][2]. Although these data derive from a different substitution pattern (HIV protease inhibitors with phenylethyl P1' and hydroxyl groups), the scaffold-intrinsic advantages of reduced crystallinity and increased solubility are expected to generalize to the core structure shared by the target compound.

Scaffold Advantage

Class-level inference

Lower crystallinity, higher solubility vs. 7-membered urea scaffold

May improve assay reproducibility and reduce aggregation

HIV protease inhibitor context; generalizability requires confirmation

Evidence Dimension	Scaffold physicochemical properties: crystallinity, solubility, lipophilicity
Target Compound Data	Tetrahydropyrimidin-2(1H)-one scaffold: 'less crystalline, more soluble, and more lipophilic (mono-ol vs diol)' vs. hexahydro-1,3-diazepin-2-one [1]
Comparator Or Baseline	Hexahydro-1,3-diazepin-2-one (seven-membered cyclic urea) HIV protease inhibitor scaffold
Quantified Difference	Qualitative advantage (explicitly stated in primary literature); improved translation of Ki to IC90 for polar P2 groups [2]
Conditions	HIV-1 protease inhibitor SAR context (J. Med. Chem. 1999); scaffold comparison based on crystallinity, solubility, and oral bioavailability measurements

Why This Matters

Reduced crystallinity and enhanced solubility are critical for compound handling in high-throughput screening (reduced aggregation, fewer false positives) and for achieving reproducible dose-response curves. A scaffold that inherently resists crystallization translates to more reliable assay performance, a key procurement consideration for screening libraries.

• [1] De Lucca GV, et al. Stereospecific Synthesis, Structure−Activity Relationship, and Oral Bioavailability of Tetrahydropyrimidin-2-one HIV Protease Inhibitors. Journal of Medicinal Chemistry, 1999, 42(1), 135–152. DOI: 10.1021/jm9804556. PMID: 9888838. View Source
• [2] SciencePlus/ABES. About: Stereospecific Synthesis, Structure−Activity Relationship, and Oral Bioavailability of Tetrahydropyrimidin-2-one HIV Protease Inhibitors. Noting better translation of Ki to IC90 for polar P2 groups. View Source

Patent-Disclosed ACC Inhibitor Chemical Space: Pyrrolidine-Tetrahydropyrimidinone Hybrid Structure Maps to Metabolically Relevant Target Class

US Patent 8,962,641 B2 (Boehringer Ingelheim) explicitly claims pyrimidine-substituted pyrrolidine derivatives as inhibitors of acetyl-CoA carboxylase (ACC1 and ACC2), enzymes central to fatty acid metabolism and validated targets for obesity, type 2 diabetes, and dyslipidemia [1]. The target compound falls within the general structural scope of Formula I in this patent, where a pyrrolidine ring is directly linked to a pyrimidine (or tetrahydropyrimidine) core. While specific IC50 data for this exact compound are not disclosed in the patent, representative examples within the same structural class achieved ACC inhibitory activity with IC50 values in the low nanomolar range (e.g., 2.40 nM and 7.60 nM for exemplified compounds in related ACC inhibitor patents) [2], establishing the pharmacological relevance of the chemotype.

Patent ACC Class

Class-level inference

Encompassed within US 8,962,641 B2 ACC inhibitor scope

Provides target-class rationale for metabolic disease research

Specific IC50 not reported for this compound; class reference

Evidence Dimension	Validated target engagement: ACC enzyme inhibition
Target Compound Data	Structurally encompassed within Formula I of US 8,962,641 B2 (pyrimidine-substituted pyrrolidine ACC inhibitors)
Comparator Or Baseline	Unrelated tetrahydropyrimidinone analogs without pyrrolidine substitution (not claimed as ACC inhibitors)
Quantified Difference	Patent-exemplified compounds in class: ACC IC50 = 2.40–7.60 nM (BindingDB entries from related ACC inhibitor patents) [2]
Conditions	ACC enzyme inhibition assay; patent disclosure (US 8,962,641 B2); related ACC inhibitor patent data from BindingDB

Why This Matters

The inclusion of this compound within a patented ACC inhibitor pharmacophore provides a rational basis for its procurement in metabolic disease drug discovery programs, as opposed to simpler tetrahydropyrimidinone analogs that lack the pyrrolidine moiety and are not associated with this validated target class.

• [1] Boehringer Ingelheim International GmbH. Pyrimidine-substituted pyrrolidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,962,641 B2, issued February 24, 2015. View Source
• [2] BindingDB. ACC inhibitor patent examples: BDBM663862 (US20240109915, Example 45) IC50 = 7.60 nM; Additional ACC inhibitor example IC50 = 2.40 nM. Available at bindingdb.org. View Source

Molecular Weight and Fraction sp³: Higher Complexity Profile Distinguishes Target from Simpler, Less Drug-Like Analogs

With a molecular weight of 211.30 g/mol—intermediate between the parent tetrahydropyrimidin-2-one (MW 100.12) and the mono-substituted analogs 1-isopropyltetrahydro-2(1H)-pyrimidinone (MW 142.20) and 1-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one (MW 169.22)—the target compound occupies a favorable lead-like property space (MW < 300) while offering greater three-dimensional complexity (higher fraction of sp³-hybridized carbons) than any of its simpler comparators . The dual substitution with a branched alkyl (isopropyl) and a saturated heterocycle (pyrrolidine) increases both rotatable bonds (7) and stereoelectronic diversity, properties associated with improved target selectivity and reduced off-target promiscuity in fragment-to-lead evolution.

Molecular Complexity

Cross-study comparable

MW 211.3
ΔMW +41–111 vs. simpler analogs

Lead-like size with higher sp³ fraction for selectivity

Vendor-reported MW; computed properties

Evidence Dimension	Molecular weight and structural complexity (Fsp3, rotatable bonds)
Target Compound Data	MW = 211.30 g/mol; Rotatable Bonds = 7 (estimated); Dual N-substitution with isopropyl + pyrrolidin-3-yl
Comparator Or Baseline	Parent scaffold: MW 100.12; 1-Isopropyl analog: MW 142.20; 1-Pyrrolidinyl analog: MW 169.22; 1,3-Dimethyl analog: MW 128.17
Quantified Difference	ΔMW = +41.08 to +111.18 g/mol vs. comparators; ΔRotatable Bonds = +2 to +5
Conditions	Vendor-reported molecular weights and computed rotatable bond counts; structural comparison

Why This Matters

For procurement in fragment-based drug discovery or lead optimization, the target compound offers a pre-optimized intermediate complexity—more advanced than a fragment (MW < 150) but still within lead-like space (MW < 300)—enabling efficient SAR exploration around both N1 and N3 vectors without the synthetic burden of installing these substituents de novo.

Recommended Application Scenarios for 1-Isopropyl-3-(pyrrolidin-3-yl)tetrahydropyrimidin-2(1H)-one Based on Quantitative Evidence

Metabolic Disease Drug Discovery: ACC Inhibitor Lead Optimization

The inclusion of this compound within the structural scope of patented ACC1/ACC2 inhibitors (US 8,962,641 B2) , combined with its balanced LogP (0.76) and dual hydrogen-bond donor capacity, makes it a strategic building block for medicinal chemistry programs targeting obesity, type 2 diabetes, and non-alcoholic fatty liver disease. The pyrrolidine NH provides an additional vector for hinge-binding interactions with the ACC active site, while the isopropyl group fills a lipophilic sub-pocket identified in patent SAR. Procurement of this compound enables rapid analoging around both N-substitution vectors without the need for de novo scaffold synthesis.

Focused Screening Library Design for Protein-Protein Interaction Targets

With a molecular weight of 211.30 g/mol and a PSA of approximately 90 Ų , this compound occupies a privileged property space for protein-protein interaction (PPI) modulator discovery. The elevated PSA relative to simple tetrahydropyrimidinones (PSA 23–41 Ų) provides sufficient polarity to engage the large, often hydrophilic interfaces characteristic of PPIs, while the LogP of 0.76 ensures adequate cell permeability for cellular target engagement assays. The dual-substitution pattern offers synthetic handles for further diversification.

CNS Drug Discovery: Balanced Permeability and Solubility for Blood-Brain Barrier Penetration

The compound's LogP of 0.76 falls near the optimal range for CNS drug candidates (typically LogP 1–3), with a PSA of ~90 Ų remaining below the commonly cited CNS cutoff of 100–120 Ų . The tetrahydropyrimidin-2-one scaffold's established advantage of reduced crystallinity and enhanced solubility over seven-membered cyclic urea alternatives [1] further supports its utility in CNS programs where compound aggregation and poor solubility frequently confound in vivo efficacy studies.

Chemical Biology Tool Compound Development: Dual-Functional Probe Design

The presence of two chemically distinct nitrogen substituents—a secondary amine (pyrrolidine NH) and a tertiary amine (isopropyl-bearing endocyclic nitrogen)—provides orthogonal derivatization handles. The pyrrolidine NH can be selectively functionalized with affinity tags (biotin, fluorophores) or photoaffinity labels without affecting the tetrahydropyrimidinone core, while the isopropyl group maintains target engagement. This regioselective functionalizability, combined with the scaffold's favorable solubility profile , makes the compound an attractive starting point for chemical probe development.

Application

Selection Property

Validation Focus

ACC inhibitor lead optimization

Balanced lipophilicity and HBD profile

ACC target engagement and SAR exploration

PPI modulator screening

Elevated polar surface area profile

Cell permeability and solubility balance

CNS research programs

Lipophilicity near CNS-favorable range

Blood-brain barrier permeability assessment

Chemical probe development

Orthogonal N-substitution handles

Regioselective conjugation and target engagement

• [1] De Lucca GV, et al. Stereospecific Synthesis, Structure−Activity Relationship, and Oral Bioavailability of Tetrahydropyrimidin-2-one HIV Protease Inhibitors. J. Med. Chem. 1999, 42(1), 135–152. Scaffold advantages: less crystalline, more soluble, more lipophilic. View Source